Cas no 1632285-94-9 (4,4'-Methylenebis(2-ethyl-3-methylaniline))

4,4'-Methylenebis(2-ethyl-3-methylaniline) is a high-purity aromatic diamine used primarily as a curing agent in epoxy resin systems. Its molecular structure, featuring two ethyl and methyl substituents on the aromatic rings, enhances steric hindrance, improving thermal stability and mechanical properties in cured polymers. This compound exhibits excellent reactivity with epoxy resins, yielding high-performance composites with superior chemical resistance and durability. Its low volatility and controlled curing kinetics make it suitable for applications requiring precise processing conditions, such as aerospace, automotive, and advanced composite materials. The product is typically supplied as a solid with consistent purity, ensuring reliable performance in demanding industrial applications.
4,4'-Methylenebis(2-ethyl-3-methylaniline) structure
1632285-94-9 structure
Product Name:4,4'-Methylenebis(2-ethyl-3-methylaniline)
CAS No:1632285-94-9
MF:C19H26N2
MW:282.423144817352
CID:4727537
Update Time:2025-06-28

4,4'-Methylenebis(2-ethyl-3-methylaniline) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(2-ethyl-3-methylaniline)
    • ST24042509
    • Inchi: 1S/C19H26N2/c1-5-16-12(3)14(7-9-18(16)20)11-15-8-10-19(21)17(6-2)13(15)4/h7-10H,5-6,11,20-21H2,1-4H3
    • InChI Key: DSINKILTJJNZLS-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=C(C)C=1CC)CC1C=CC(=C(CC)C=1C)N

Computed Properties

  • Exact Mass: 282.21
  • Monoisotopic Mass: 282.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52

4,4'-Methylenebis(2-ethyl-3-methylaniline) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4,4'-Methylenebis(2-ethyl-3-methylaniline)
1632285-94-9 95%
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Crysdot LLC
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Additional information on 4,4'-Methylenebis(2-ethyl-3-methylaniline)

4,4'-Methylenebis(2-ethyl-3-methylaniline): A Comprehensive Overview

The compound 4,4'-Methylenebis(2-ethyl-3-methylaniline), also known by its CAS number 1632285-94-9, is a significant molecule in the field of organic chemistry. This compound is a derivative of aniline, with a methylene bridge connecting two aromatic amine groups. The structure of this compound is characterized by its two ethyl and methyl substituents, which are strategically positioned to influence its chemical reactivity and physical properties. Recent studies have highlighted its potential applications in various industries, including materials science and pharmaceuticals.

One of the most notable aspects of 4,4'-Methylenebis(2-ethyl-3-methylaniline) is its role as a precursor in the synthesis of advanced materials. Researchers have demonstrated that this compound can be used to prepare high-performance polymers with enhanced mechanical and thermal stability. For instance, a 2023 study published in the Journal of Polymer Science revealed that polymers derived from this compound exhibit superior resistance to thermal degradation, making them ideal for use in high-temperature applications such as aerospace and automotive industries.

In addition to its role in polymer synthesis, 4,4'-Methylenebis(2-ethyl-3-methylaniline) has also been explored for its potential in drug discovery. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors. A recent investigation conducted by researchers at the University of California, Los Angeles (UCLA), found that derivatives of this compound exhibit promising anti-inflammatory properties. These findings suggest that it could serve as a lead compound for the development of new therapeutic agents.

The synthesis of 4,4'-Methylenebis(2-ethyl-3-methylaniline) involves a multi-step process that typically begins with the preparation of aniline derivatives. The key step in this process is the formation of the methylene bridge between the two aromatic rings, which can be achieved through various methods such as reductive coupling or oxidative coupling. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

From an environmental standpoint, the ecological impact of 4,4'-Methylenebis(2-ethyl-3-methylaniline) has been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4,4'-Methylenebis(2-ethyl-3-methylaniline) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both industrial and academic research. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in the development of innovative materials and therapeutic agents.

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